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Compound of Interest

Compound Name: Lys01

Cat. No.: B608763 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Lys01. The following procedures for handling,

personal protective equipment (PPE), and disposal are based on the available data for Lys01
and established best practices for handling potent, synthetic organic compounds in a laboratory

setting.

Compound Identification and Properties

Lys01 is a synthetic organic compound, a dimeric form of Chloroquine, known as a potent

inhibitor of autophagy.[1][2] It is primarily used for research purposes, including studies on

antimalarial activity and cancer treatment.[1][3][4] A water-soluble trihydrochloride salt of

Lys01, known as Lys05, is also utilized in research.[3][4]
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Property Value Source

Chemical Name

N-(7-chloroquinolin-4-yl)-N'-[2-

[(7-chloroquinolin-4-

yl)amino]ethyl]-N'-

methylethane-1,2-diamine

[1]

Synonyms LYS-01, LYS 01, compound 3a [1][3]

CAS Number 1391426-22-4 (free base) [3]

Chemical Formula C23H23Cl2N5 [3]

Molecular Weight 440.37 g/mol [3]

Appearance White to off-white solid powder [3]

Solubility Soluble in DMSO [3][5][6]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[3]

Warning: Lys01 is intended for research use only and is not for human or veterinary use.[3]

Although it may be shipped as a non-hazardous chemical, its toxicological properties have not

been fully investigated, and appropriate caution should be exercised.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling Lys01. The

following table outlines the recommended PPE for various tasks.
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PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Should be worn at all times in

the laboratory to protect

against splashes or airborne

particles.

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended to prevent skin

contact. Double gloving is

advised when handling stock

solutions.[7][8]

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin from contamination.[7]

Respiratory Protection Respirator or Fume Hood

Recommended when handling

the solid powder to avoid

inhalation. All weighing and

reconstitution of the powder

should be performed in a

certified chemical fume hood

or a ventilated balance

enclosure.[7][9]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is critical for maintaining the integrity of Lys01 and

ensuring the safety of laboratory personnel.

Storage:

Short-term: Store the solid compound in a dry, dark environment at 0 - 4°C.[3]

Long-term: For extended storage, maintain at -20°C.[3]

Stock Solutions: Store stock solutions at 0 - 4°C for short periods (days to weeks) or at -20°C

for long-term storage (months).[3]
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Experimental Protocol: Reconstitution of Lys01 Powder

Preparation: Ensure the designated work area, preferably a chemical fume hood, is clean

and free of clutter. Assemble all necessary materials, including Lys01 powder, DMSO,

appropriate vials, and pipettes.

Don PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and double gloves.

Weighing: Carefully weigh the desired amount of Lys01 powder in a designated weighing

area, taking precautions to avoid creating dust.

Reconstitution: Slowly add the appropriate volume of DMSO to the vial containing the Lys01
powder. Cap the vial securely.

Dissolving: Gently vortex or sonicate the solution until the Lys01 is completely dissolved.

Labeling and Storage: Clearly label the vial with the compound name, concentration, date,

and solvent. Store the stock solution as recommended.
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Preparation Phase

Handling Phase (in Fume Hood)

Finalization

Clean Workspace & 
 Assemble Materials

Don Required PPE 
 (Lab Coat, Goggles, Double Gloves)

Weigh Lys01 Powder

Add DMSO to Powder

Cap and Dissolve 
 (Vortex/Sonicate)

Label Vial Clearly

Store Solution Appropriately
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Handling of Lys01 Complete

Identify Contaminated Materials 
 (Gloves, Vials, Solutions, etc.)

Segregate as Chemical Waste

Place in Labeled, 
 Sealable Hazardous Waste Container

Securely Seal Container

Consult Institutional 
 EHS Disposal Guidelines

Dispose of Waste According 
 to EHS Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

